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Compound of Interest

Compound Name: Glyme (1,2-dimethoxyethane-d10)

CAS No.: 107975-86-0

Cat. No.: B8818063 Get Quote

Welcome to the Advanced Isotope Support Hub. Product: 1,2-Dimethoxyethane-d10 (DME-

d10, Glyme-d10) CAS: 107975-86-0 Support Level: Tier 3 (Senior Application Scientist)[1][2]

Introduction: Protecting Your Isotopic Asset
As researchers, we often treat solvents as commodities, but deuterated solvents like 1,2-

dimethoxyethane-d10 are high-value analytical tools.[1][2] Its stability is threatened by two

distinct vectors: Chemical Instability (peroxide formation) and Isotopic Instability (H/D exchange

and hygroscopicity).[1]

This guide moves beyond basic safety data sheets to provide a causal understanding of

degradation and self-validating protocols to ensure your NMR spectra and organometallic

reactions remain artifact-free.

Part 1: Critical Storage Protocols
Q: What are the non-negotiable storage conditions for
DME-d10?
A: You must control three variables: Photons, Oxygen, and Moisture.[1]
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Variable Risk Factor Protocol Causality

Oxygen High
Store under Argon or

Nitrogen.[1][2]

DME is a Class B

peroxide former.

Oxygen drives radical

propagation at the

ether linkage.

Light Moderate

Amber glass or foil-

wrapped containers.

[1][2]

UV radiation initiates

the photo-oxidation

required for peroxide

generation.[2]

Moisture High

Septum-sealed vials

or flame-sealed

ampoules.[1][2]

DME is hygroscopic.

introduces a broad

proton signal (~1.5–

4.0 ppm) and

hydrolyzes sensitive

organometallics.[1]

Temp Moderate
Refrigerate (+2°C to

+8°C).[1]

Lowers the kinetic rate

of auto-oxidation.[2]

Note: Do not freeze

ampoules unless

designed for it

(expansion risk).[1]

Q: How do I handle an ampoule after opening it for the
first time?
A: Never leave an open ampoule exposed to air. Once the flame seal is broken, the "isotopic

clock" starts ticking. You must immediately transfer the remaining solvent to a storage vessel

that allows inert gas overlay.

Workflow: Ampoule-to-Storage Transfer
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Figure 1: Standard operating procedure for transferring DME-d10 from single-use ampoules to

reusable storage vials to prevent atmospheric ingress.

Part 2: Stability & Troubleshooting (FAQs)
Q: I see an unknown peak in my NMR spectrum. Is it
decomposition?
A: It is likely water or a peroxide artifact. Use the logic tree below to diagnose the impurity

based on chemical shift (

).

Troubleshooting Logic: Impurity Identification

Unknown Peak in
DME-d10 Spectrum

Check Chemical Shift

~3.0 - 4.0 ppm (Broad)
Likely H2O/HDO

~3.8 - 4.0 ppm (Sharp)
Likely Peroxides

~0.07 or ~1.26 ppm
Silicone/Hydrocarbon Grease

Action: Add Activated
3Å Molecular Sieves

Action: TEST IMMEDIATELY
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Figure 2: Diagnostic logic for identifying common contaminants in DME-d10 1H-NMR spectra.
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Q: How do I test for and remove peroxides in DME-d10?
A: DME is an ether and subject to auto-oxidation.[1][2]

The Test: Use commercially available peroxide test strips (e.g., Quantofix®) or KI starch

paper.

Limit: If >10 mg/L (ppm), the solvent is compromised for sensitive catalysis.

Danger:[1][3][4][5] If crystals are visible or concentration is >100 mg/L, do not touch.

Contact safety services for disposal.[5][6]

The Removal: For low levels (<100 ppm), pass the solvent through a column of activated

basic alumina.

Why Alumina? It chemically decomposes peroxides without introducing water (unlike

aqueous washing).[1]

Q: Can I dry DME-d10 with Sodium/Benzophenone?
A:Technically yes, but not recommended for small NMR quantities.[1]

The Risk: Distilling small amounts of deuterated solvent over Na/Benzophenone is inefficient

and risks H/D exchange if the glass is not perfectly silylated or if the benzophenone is wet.[1]

The Better Solution: Use Activated 3Å or 4Å Molecular Sieves.[1]

Activation: Heat sieves to 300°C under vacuum for 12 hours.

Protocol: Add ~5% w/v sieves directly to the storage vial. Let stand for 24 hours.

Validation: The water peak in NMR should diminish significantly.[7]

Part 3: Technical Data & Reference Values
Physical Properties & Safety Data
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Property Value Relevance

Boiling Point 85 °C

Moderate volatility; keep

capped to prevent isotopic drift

via evaporation.[1][2]

Melting Point -58 °C
Safe for standard freezer

storage (-20°C).[1][2]

Density 0.96 g/mL

Denser than non-deuterated

DME (0.87 g/mL) due to

isotope effect.[1]

Flash Point 1 °C

Highly Flammable. Store in

flammables cabinet when not

in use.

NMR Chemical Shift Reference (Residual Protons)
When analyzing samples in DME-d10, be aware of these residual solvent signals which arise

from incomplete deuteration (typically 99.5% D).

Signal
Shift (

ppm)
Multiplicity Assignment

Residual Methyl 3.28 Quintet

Residual Methylene 3.46 Quintet

Water (

/HDO)
~3.1 – 3.6 Broad Singlet

Shifts downfield with

increasing

concentration.[1][2]

Note: Chemical shifts are referenced to TMS at 0.00 ppm.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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